Cas no 90923-51-6 (5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid)

5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid structure
90923-51-6 structure
Product Name:5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid
CAS No:90923-51-6
MF:C10H11NO6S
MW:273.26244187355
CID:2626624
PubChem ID:257553
Update Time:2025-04-21

5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 90923-51-6
    • DTXSID50920062
    • NSC85660
    • SCHEMBL13451131
    • NSC-85660
    • 5-(ethylsulfamoyl)benzene-1,3-dicarboxylic acid
    • 5-(Ethylsulfamoyl)benzene-1,3-dicarboxylic acid
    • Inchi: 1S/C10H11NO6S/c1-2-11-18(16,17)8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5,11H,2H2,1H3,(H,12,13)(H,14,15)
    • InChI Key: CXKNEFNHRUCBAY-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 273.031
  • Monoisotopic Mass: 273.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.504
  • Boiling Point: 561°C at 760 mmHg
  • Flash Point: 293.1°C
  • Refractive Index: 1.587
  • PSA: 129.15000
  • LogP: 1.85290
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.